2-[4-(4-chlorophthalazin-1-yl)phenoxy]-N,N-diethylacetamide

Specification

• CAS No.: 732260-57-0
• Molecular Formula: C20H20ClN3O2
• Molecular Weight: 369.85
• IUPAC Name: 2-[4-(4-chlorophthalazin-1-yl)phenoxy]-N,N-diethylacetamide
• Standard InChI: InChI=1S/C20H20ClN3O2/c1-3-24(4-2)18(25)13-26-15-11-9-14(10-12-15)19-16-7-5-6-8-17(16)20(21)23-22-19/h5-12H,3-4,13H2,1-2H3
• Standard InChI Key: STWXNZHWZQDOQE-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)COC1=CC=C(C=C1)C2=NN=C(C3=CC=CC=C32)Cl

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s structure comprises three distinct modules:

• 4-Chlorophthalazin-1-yl group: A bicyclic aromatic system with a chlorine substituent at the 4-position, known to enhance electrophilicity and intermolecular interactions.

• Phenoxy linker: A benzene ring connected via an oxygen atom, providing rotational flexibility and influencing solubility.

• N,N-Diethylacetamide moiety: A polar group that modulates lipophilicity and hydrogen-bonding capacity, critical for pharmacokinetics.

Table 1: Calculated Physicochemical Properties

Property	Value	Method/Software
Molecular Weight	399.89 g/mol	ChemDraw
LogP (Partition Coefficient)	3.35 ± 0.12	XLOGP3
Topological Polar Surface Area	63.6 Ų	SwissADME
Water Solubility	0.0141 mg/mL	ESOL Model
Synthetic Accessibility	2.14 (Scale: 1–10)	SYLVIA

Synthetic Strategies and Optimization

Retrosynthetic Analysis

The compound can be synthesized through a convergent approach:

• Phthalazine Core Preparation:

  • 4-Chlorophthalazin-1-amine undergoes Ullmann coupling with 4-iodophenol to form 4-(4-chlorophthalazin-1-yl)phenol.

• Acetamide Assembly:

  • Reaction of chloroacetyl chloride with diethylamine yields N,N-diethylchloroacetamide, which is subsequently coupled to the phenol intermediate under Mitsunobu conditions.

Experimental Protocols

A representative synthesis adapted from analogous phenoxy-acetamide derivatives involves:

• Step 1:

  • 4-Chlorophthalazin-1-amine (1.2 eq), CuI (0.1 eq), and 4-iodophenol (1.0 eq) in DMF at 110°C for 24 hours.

• Step 2:

  • The resulting phenol (1.0 eq) reacts with N,N-diethylchloroacetamide (1.5 eq) using DIAD (1.5 eq) and PPh₃ (1.5 eq) in THF at 0°C→25°C.

Table 2: Reaction Yields for Analogous Compounds

Intermediate	Yield (%)	Conditions
4-(4-Chlorophthalazin-1-yl)phenol	66	Ullmann Coupling
N,N-Diethylchloroacetamide	91	Schotten-Baumann
Final Coupling	75	Mitsunobu

Parameter	Prediction	Tool
BBB Permeability	Yes (CNS MPO = 4.2)	ChemAxon
CYP450 Inhibition	CYP2C9 (Strong)	admetSAR
hERG Cardiotoxicity Risk	Low (pIC50 = 4.1)	ProTox-II

Challenges and Future Directions

Solubility Limitations

With a calculated water solubility of 0.0141 mg/mL, formulation strategies such as salt formation (e.g., choline derivatives) or nanoemulsions may be required.

Synthetic Scalability

The Mitsunobu reaction’s reliance on stoichiometric reagents (DIAD/PPh₃) poses cost challenges. Transitioning to catalytic asymmetric variants could improve sustainability.